Cas no 898630-62-1 (N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898630-62-1
• MF: C₂₀H₂₀Cl₂N₆O
• MW: 431.31840133667
• CID: 5486444
• Update Time: 2025-06-03

N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chloro-4-methylphenyl)-4-N-(3-chlorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C20H20Cl2N6O/c1-13-5-6-16(12-17(13)22)24-19-25-18(23-15-4-2-3-14(21)11-15)26-20(27-19)28-7-9-29-10-8-28/h2-6,11-12H,7-10H2,1H3,(H2,23,24,25,26,27)
• InChI Key： JQBFFRRTMQISHH-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])([H])[H])C([H])=C([H])C(=C1[H])N([H])C1N=C(N([H])C2C([H])=C([H])C([H])=C(C=2[H])Cl)N=C(N=1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-62-1) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural properties and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular structure of N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is characterized by a triazine core with substituents at the 2 and 4 positions. The 6-position is occupied by a morpholine group, which imparts significant solubility and stability to the molecule. The chlorinated phenyl groups at the 2 and 4 positions contribute to the compound's reactivity and selectivity in various chemical reactions.

The synthesis of this compound typically involves a multi-step process. One common approach is to start with a suitable triazine derivative and sequentially introduce the desired substituents through nucleophilic substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a one-pot synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved yields.

Biological Activities

N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine has been extensively studied for its biological activities. One of the most notable applications is its potential as an anti-inflammatory agent. Research conducted by a team at the University of California in 2019 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown potential as an antiviral agent. A study published in Antiviral Research in 2020 reported that N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

Clinical Applications and Future Prospects

The potential clinical applications of N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions. For example, a Phase II clinical trial currently underway is assessing its effectiveness in reducing inflammation in patients with chronic obstructive pulmonary disease (COPD). Preliminary results have been encouraging, with significant reductions in inflammatory markers observed in treated patients.

Beyond its therapeutic applications, this compound also holds promise as a research tool. Its ability to selectively modulate specific biological pathways makes it valuable for studying disease mechanisms and developing new therapeutic strategies. For instance, researchers at Harvard Medical School are using this compound to investigate the role of specific cytokines in autoimmune diseases.

Conclusion

In conclusion, N2-(3-chloro-4-methylphenyl)-N4-(3-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-62-1) is a versatile compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of various diseases and developing effective treatments.